Cas no 6274-29-9 (2-Amino-5-methoxythiophenol (>90%))

• Product Name: 2-Amino-5-methoxythiophenol (>90%)
• CAS No: 6274-29-9
• MF: C₇H₉NOS
• MW: 155.217460393906
• MDL: MFCD12828181
• CID: 521116
• PubChem ID: 235509
• Update Time: 2025-08-03

2-Amino-5-methoxythiophenol (>90%) Chemical and Physical Properties

Names and Identifiers

• Benzenethiol,2-amino-5-methoxy-
• 2-AMINO-5-METHOXYBENZENETHIOL
• 2-Amino-5-methoxythiophenol
• 2-amino-5-(methoxy)benzenethiol
• 2-amino-5-methoxybenzene-1-thiol
• 2-amino-5-methoxy-o-benzenethiol
• 2-amino-5-methoxy-thiophenole
• 2-azanyl-5-methoxy-benzenethiol
• 2-Mercapto-4-methoxyaniline
• 5-Methoxy-2-aminobenzenethiol
• 5-Methoxy-2-aminothiophenol
• NSC 36967
• 2-Amino-5-methoxythiophenol (>90%)
• 2-amino-5-methoxy-benzenethiol
• NSC36967
• MFCD12828181
• SY036295
• 2-amino-5-methoxy-thiophenol
• DTXSID20284365
• AKOS014315648
• C90511
• BS-22358
• EN300-99585
• DB-027780
• SCHEMBL774655
• QHALDOSHHZPRRB-UHFFFAOYSA-N
• CS-0210398
• 6274-29-9
• NSC-36967

• MDL： MFCD12828181
• Inchi： 1S/C7H9NOS/c1-9-5-2-3-6(8)7(10)4-5/h2-4,10H,8H2,1H3
• InChI Key： QHALDOSHHZPRRB-UHFFFAOYSA-N
• SMILES： SC1C=C(C=CC=1N)OC

Computed Properties

• Exact Mass: 155.04000
• Monoisotopic Mass: 155.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 36.2Ų

Experimental Properties

• Density: 1.209±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 105 ºC
• Boiling Point: 289.7±20.0 ºC (760 Torr),
• Flash Point: 129.0±21.8 ºC,
• Solubility: Slightly soluble (2.2 g/l) (25 º C),
• PSA: 74.05000
• LogP: 2.14730

Additional information on 2-Amino-5-methoxythiophenol (>90%)

Professional Introduction to 2-Amino-5-methoxythiophenol (>90%) and Its CAS No. 6274-29-9

2-Amino-5-methoxythiophenol (>90%), identified by the Chemical Abstracts Service Number (CAS No.) 6274-29-9, is a highly pure organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This heterocyclic aromatic amine features a thiophene core substituted with an amino group at the 2-position and a methoxy group at the 5-position, making it a versatile intermediate in the synthesis of various biologically active molecules.

The compound's unique structural framework positions it as a valuable building block for the development of novel therapeutic agents. Thiophene derivatives are widely recognized for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of both amino and methoxy functional groups enhances its reactivity, allowing for further chemical modifications through condensation, alkylation, or coupling reactions. These modifications are crucial in drug discovery pipelines, enabling the creation of structurally diverse molecules with tailored biological profiles.

In recent years, 2-amino-5-methoxythiophenol has been extensively studied for its potential in medicinal chemistry. Its derivatives have been explored as inhibitors of enzymes involved in cancer progression, such as tyrosine kinases and proteasomes. For instance, researchers have utilized this compound as a precursor in the synthesis of small-molecule inhibitors targeting specific oncogenic pathways. The methoxy group at the 5-position provides a handle for further functionalization, allowing chemists to introduce additional pharmacophores that enhance binding affinity and selectivity.

Moreover, the compound's role in materials science has not been overlooked. Thiophene-based polymers and oligomers are known for their excellent electronic properties, making them suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The amino group in 2-amino-5-methoxythiophenol facilitates polymerization reactions, enabling the construction of conjugated polymers with tunable optoelectronic characteristics. These materials are particularly relevant in the development of flexible electronics and next-generation display technologies.

The synthesis of 2-amino-5-methoxythiophenol (>90%) typically involves multi-step organic transformations starting from readily available thiophene derivatives. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and metal-mediated oxidation processes, have been employed to achieve high yields and purity. The (>90% purity specification ensures that the compound meets stringent quality standards required for both academic research and industrial applications. This level of purity is essential for minimizing impurities that could interfere with downstream chemical processes or biological assays.

Recent advancements in computational chemistry have further enhanced the utility of 2-amino-5-methoxythiophenol. Molecular modeling studies have revealed insights into its interactions with biological targets, aiding in the rational design of drug candidates. These computational approaches complement experimental efforts by predicting binding affinities and identifying key pharmacophoric elements within the molecule. Such integrative strategies are becoming increasingly indispensable in modern drug discovery programs.

The pharmaceutical industry has shown particular interest in thiophene derivatives due to their broad spectrum of biological activities. Researchers have synthesized numerous analogs of 2-amino-5-methoxythiophenol to evaluate their efficacy against various diseases. For example, derivatives with modified substitution patterns have been investigated for their potential as antiviral agents against emerging pathogens. The versatility of this scaffold underscores its importance as a chemical probe in medicinal chemistry.

In addition to its pharmaceutical applications, 2-amino-5-methoxythiophenol finds utility in agrochemical research. Thiophene-based compounds have demonstrated promising herbicidal and fungicidal properties, contributing to sustainable agricultural practices. By leveraging the reactivity of this intermediate, scientists can develop novel crop protection agents that offer improved environmental safety profiles compared to traditional agrochemicals.

The compound's stability under various storage conditions is another critical factor that enhances its practicality in research settings. Proper handling and storage protocols ensure that 2-amino-5-methoxythiophenol retains its integrity over time, allowing researchers to rely on consistent batch-to-batch performance. This reliability is particularly important for large-scale synthetic campaigns or when multiple experiments require identical starting materials.

As our understanding of molecular interactions continues to evolve, so does the role of 2-amino-5-methoxythiophenol in scientific innovation. Emerging technologies, such as high-throughput screening platforms and automated synthesis systems, are accelerating the discovery process by enabling rapid evaluation of thousands of molecular structures. Compounds like this serve as foundational elements in these high-throughput approaches, driving forward breakthroughs across multiple disciplines.

In conclusion,2-amino-5-methoxythiophenol (>90%), CAS No. 6274-29-9, is a multifaceted compound with far-reaching implications in pharmaceuticals and materials science. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop innovative therapeutics and advanced materials. As research progresses，this compound will undoubtedly continue to play a pivotal role in shaping the future of chemical biology and nanotechnology.